Cas no 1384427-97-7 ((Cyclobutylmethyl)(2,2-difluoroethyl)amine hydrochloride)

• Product Name: (Cyclobutylmethyl)(2,2-difluoroethyl)amine hydrochloride
• CAS No: 1384427-97-7
• MF: C₇H₁₄ClF₂N
• MW: 185.64256811142
• MDL: MFCD22196428
• CID: 4595825
• PubChem ID: 71755558
• Update Time: 2025-06-14

(Cyclobutylmethyl)(2,2-difluoroethyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (cyclobutylmethyl)(2,2-difluoroethyl)amine hydrochloride
• SB74999
• N-(cyclobutylmethyl)-2,2-difluoroethanamine;hydrochloride
• (Cyclobutylmethyl)(2,2-difluoroethyl)amine hydrochloride

• MDL： MFCD22196428
• Inchi： 1S/C7H13F2N.ClH/c8-7(9)5-10-4-6-2-1-3-6;/h6-7,10H,1-5H2;1H
• InChI Key： DVBRXEOMHKKVMT-UHFFFAOYSA-N
• SMILES： Cl.FC(CNCC1CCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 91.6
• Topological Polar Surface Area: 12

Additional information on (Cyclobutylmethyl)(2,2-difluoroethyl)amine hydrochloride

Recent Advances in the Study of (Cyclobutylmethyl)(2,2-difluoroethyl)amine Hydrochloride (CAS: 1384427-97-7)

In recent years, (Cyclobutylmethyl)(2,2-difluoroethyl)amine hydrochloride (CAS: 1384427-97-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclobutyl and difluoroethyl moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents and enzyme inhibitors. The following sections provide a comprehensive overview of the latest research findings, methodologies, and implications associated with this compound.

The primary focus of recent studies has been on elucidating the pharmacological properties and synthetic pathways of (Cyclobutylmethyl)(2,2-difluoroethyl)amine hydrochloride. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to confirm the structural integrity and purity of the compound. Additionally, computational modeling and molecular docking studies have been utilized to predict its binding affinity and interaction with biological targets, such as G-protein-coupled receptors (GPCRs) and ion channels.

One of the most notable findings is the compound's potential as a modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies have demonstrated its ability to influence dopamine and serotonin receptors, suggesting possible applications in the treatment of neuropsychiatric disorders, including depression and anxiety. Furthermore, its fluorinated structure has been linked to enhanced metabolic stability and bioavailability, making it a viable candidate for further drug development.

Recent synthetic approaches have also been optimized to improve the yield and scalability of (Cyclobutylmethyl)(2,2-difluoroethyl)amine hydrochloride. Novel catalytic methods, such as palladium-catalyzed cross-coupling reactions, have been employed to streamline the synthesis process. These advancements not only reduce production costs but also minimize environmental impact, aligning with the principles of green chemistry.

Despite these promising developments, challenges remain in fully understanding the compound's mechanism of action and potential side effects. Ongoing research aims to address these gaps through extensive preclinical trials and structure-activity relationship (SAR) studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, (Cyclobutylmethyl)(2,2-difluoroethyl)amine hydrochloride represents a compelling area of research with broad implications for drug discovery and development. Its unique chemical properties and therapeutic potential underscore the importance of continued investigation. Future studies should focus on optimizing its pharmacological profile and exploring its applicability in diverse medical contexts.